Cas no 24382-97-6 (Naphthalene, 1-(4-chlorophenyl)-)

• Product Name: Naphthalene, 1-(4-chlorophenyl)-
• CAS No: 24382-97-6
• MF: C₁₆H₁₁Cl
• MW: 238.711543321609
• CID: 1417049
• PubChem ID: 10999086
• Update Time: 2025-11-01

Naphthalene, 1-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-(4-chlorophenyl)-
• 1-(4-chlorophenyl)naphthalene
• G71725
• SCHEMBL7763036
• 24382-97-6

• Inchi： 1S/C16H11Cl/c17-14-10-8-13(9-11-14)16-7-3-5-12-4-1-2-6-15(12)16/h1-11H
• InChI Key： KDZHAPVFPLIUEB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 238.05503
• Monoisotopic Mass: 238.0549280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Naphthalene, 1-(4-chlorophenyl)-

Chemical Profile of Naphthalene, 1-(4-chlorophenyl)- (CAS No. 24382-97-6)

Naphthalene, 1-(4-chlorophenyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 24382-97-6, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and material science. This compound, featuring a naphthalene core substituted with a 4-chlorophenyl group, exhibits unique structural and electronic properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by a fused aromatic system, contributes to its reactivity and potential applications in various chemical transformations.

The synthesis of Naphthalene, 1-(4-chlorophenyl)- typically involves classical organic reactions such as Friedel-Crafts alkylation or acylation, followed by chlorination. The presence of the chloro substituent on the phenyl ring enhances its utility in further functionalization, allowing for the introduction of additional pharmacophores or functional groups. This adaptability has made it a subject of interest in medicinal chemistry, where structural modifications can lead to compounds with enhanced biological activity.

In recent years, research on Naphthalene, 1-(4-chlorophenyl)- has been particularly focused on its role as a precursor in the development of novel therapeutic agents. Studies have demonstrated its potential in the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities. For instance, derivatives of this compound have been explored for their antimicrobial and anti-inflammatory properties. The naphthalene moiety, with its conjugated system, can interact with biological targets in specific ways, making it a promising scaffold for drug design.

One of the most compelling aspects of Naphthalene, 1-(4-chlorophenyl)- is its versatility in cross-coupling reactions. Techniques such as Suzuki-Miyaura and Buchwald-Hartwig couplings have been employed to introduce diverse substituents onto the aromatic system, expanding its pharmacological potential. These reactions allow for the construction of complex molecular architectures that can mimic natural products or exhibit novel mechanisms of action. The chloro group serves as an excellent leaving group in these transformations, facilitating further derivatization.

The electronic properties of Naphthalene, 1-(4-chlorophenyl)- also make it relevant in materials science. Its aromatic structure and electron delocalization contribute to its utility as a building block for organic semiconductors and light-emitting diodes (OLEDs). Researchers have investigated its incorporation into π-conjugated systems to enhance charge transport properties. This application aligns with the growing demand for sustainable and efficient materials in electronic devices.

From an industrial perspective, the production and handling of Naphthalene, 1-(4-chlorophenyl)- must adhere to stringent quality control measures to ensure consistency and purity. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to characterize the compound and monitor reaction progress. These methods provide critical data for optimizing synthetic routes and ensuring compliance with regulatory standards.

The safety profile of Naphthalene, 1-(4-chlorophenyl)- is another important consideration. While it is not classified as a hazardous material under standard definitions, appropriate handling procedures must be followed to minimize exposure risks. Personal protective equipment (PPE), including gloves and lab coats, should be used when working with this compound in laboratory settings. Furthermore, good ventilation and proper waste disposal practices are essential to ensure environmental safety.

In conclusion,Naphthalene, 1-(4-chlorophenyl)- (CAS No. 24382-97-6) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique structural features enable a wide range of chemical modifications, making it a valuable tool for researchers seeking to develop novel therapeutics or advanced materials. As ongoing studies continue to uncover new possibilities for this molecule,Naphthalene, 1-(4-chlorophenyl)- is poised to remain at the forefront of chemical innovation.